3-(Decyloxy)propionitrile
Cat. No. B091234
Key on ui cas rn:
16728-51-1
M. Wt: 211.34 g/mol
InChI Key: VBBZORLTUCTLEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[C:16]([CH3:17])(=[O:18])[OH:19].[CH2:1]([CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH3:10])[O:11][CH2:12][CH2:13][C:14]#[N:15].[ClH:20]>>[CH2:1]([CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH3:10])[O:11][CH2:12][CH2:17][C:16](=[O:18])[OH:19]
|
Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCCCCCCCOCCC#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCCCCCCCCOCCC(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
